Cas no 512823-37-9 (1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole
• CAS No: 512823-37-9
• MF: C₁₀H₇ClFN₃O₂
• MW: 255.632884263992
• CID: 3049161
• PubChem ID: 843580
• Update Time: 2025-04-21

1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole
• AKOS003746119
• AK-968/41923570
• STK302359
• 1-[(2-chloro-6-fluoro-phenyl)methyl]-3-nitro-pyrazole
• CS-0315895
• 1-[(2-chloro-6-fluorophenyl)methyl]-3-nitropyrazole
• 1-(2-chloro-6-fluorobenzyl)-3-nitro-1H-pyrazole
• 512823-37-9

• MDL： MFCD03087893
• Inchi： 1S/C10H7ClFN3O2/c11-8-2-1-3-9(12)7(8)6-14-5-4-10(13-14)15(16)17/h1-5H,6H2
• InChI Key： VOXUENUVWRWCBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC([N+](=O)[O-])=N1)F

Computed Properties

• Exact Mass: 255.0210823Da
• Monoisotopic Mass: 255.0210823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 401.5±40.0 °C at 760 mmHg
• Flash Point: 196.6±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2-Chloro-6-fluoro-benzyl)-3-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)